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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nuclear structure of Nitrogen-17 (’N), a
short-lived, neutron-rich isotope of nitrogen. The information presented herein is intended for
researchers and professionals in nuclear physics, radiochemistry, and related fields where
understanding the properties of exotic nuclei is crucial. All quantitative data is summarized for
clarity, and detailed descriptions of experimental methodologies are provided.

Core Nuclear Properties

Nitrogen-17 is an unstable nucleus composed of 7 protons and 10 neutrons.[1] Its study
provides valuable insights into nuclear shell structure far from stability and the dynamics of
neutron-rich systems. Discovered in 1949 by Luis W. Alvarez, it was produced by bombarding
an ammonium fluoride solution with 190 MeV deuterons.[1] Due to its very short half-life, ’N is
produced artificially for academic study and has no direct practical applications.[1]

Data Summary: General and Decay Properties

The fundamental properties of the Nitrogen-17 nucleus are summarized in the tables below.
These values are compiled from evaluated nuclear data libraries and recent experimental
findings.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1197461?utm_src=pdf-interest
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.chemlin.org/isotope/nitrogen-17
https://www.chemlin.org/isotope/nitrogen-17
https://www.chemlin.org/isotope/nitrogen-17
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Proton Number (2) 7 [1]
Neutron Number (N) 10 [1]
Mass Number (A) 17 [1]
Spin and Parity (J*m) 1/2~ [11121[3]
Isotopic Mass 17.008449(16) u [1]
Mass Excess 7.87019 MeV [11[3]
Total Binding Energy 123.86577234 MeV [11[2]
Binding Energy per Nucleon 7.286188 MeV [3]
Half-Life 4.173(4) s [1][2]
Magnetic Dipole Moment (u) 0.3552(4) uN [2]
) ) Determined via charge-
Point Proton RMS Radius ) ] [4]
changing cross sections
. Decay Energy Daughter .
Decay Mode Probability i Citations
(MeV) Nuclide

B~ decay 4.9(7) % 8.679(15) 170 [1][5]
B~-delayed
neutron emission  95.1(7) % 4537 160 [5][6]
(B=n)
~-delayed alpha

0.0025(4) % 2.3214 13C [11[5]

emission (B~a)

Nuclear Decay and Excited States

The predominant decay mechanism for Nitrogen-17 is beta-delayed neutron emission, a

characteristic feature of very neutron-rich nuclei.[6] In this two-step process, the *’N nucleus

first undergoes beta decay to an excited state of Oxygen-17 (1’O*).[6] If this state is above the
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neutron separation energy of 1’0, it can then de-excite by emitting a neutron, leading to the
stable %0 nucleus.[6] The study of the energy spectrum of these emitted neutrons provides
crucial information about the energy levels in the 7O daughter nucleus.[7]

Several excited states in N have been investigated through gamma-ray spectroscopy
following its production via deep-inelastic reactions.[8] These studies are essential for refining
nuclear shell models, as the energies and lifetimes of excited states are sensitive probes of the
underlying nuclear structure.

Experimental Protocols

The study of a short-lived, exotic nucleus like ’N requires specialized experimental techniques
for its production, separation, and measurement. Modern experiments are typically performed
at large-scale radioactive ion beam (RIB) facilities such as TRIUMF-ISAC (Canada), GANIL-
SPIRAL (France), or the NSCL/FRIB (USA).[9][10][11][12]

Production and Separation of *’N Beams

A common method for producing a beam of 1N is the Isotope Separation On-Line (ISOL)
technique.[13][14]

e Primary Beam Interaction: A high-intensity primary beam of protons (e.g., 500 MeV) from a
cyclotron is directed onto a thick production target (e.g., Tantalum or Silicon Carbide).[14][15]

o Spallation and Fragmentation: The high-energy protons induce spallation and fragmentation
reactions within the target, producing a wide variety of nuclides, including *’N.

 Diffusion and Effusion: The target is heated to high temperatures to facilitate the diffusion of
the produced isotopes out of the target material matrix and effusion into an ion source.[13]

« lonization and Extraction: The effused atoms are ionized, typically in a surface or laser ion
source, creating a beam of singly charged ions.[13]

e Mass Separation: The extracted ion beam, containing a cocktail of different isotopes, is
accelerated to a modest energy (e.g., 60 keV) and guided into a high-resolution mass
separator. The separator uses magnetic fields to select ions based on their mass-to-charge
ratio, isolating a pure beam of 1’N ions.[14]
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o Beam Delivery: The purified 1’N beam is then transported to an experimental station. It can
be used at low energy or further accelerated by a linear accelerator for reaction studies.[13]

Alternatively, in-flight fragmentation can be used, where a heavy-ion beam (e.g., 22Ne) at high
energy strikes a thin target, and the resulting fragments, including ’N, are separated using a
fragment separator.[8]

Half-Life Measurement

The half-life of 1N is measured by implanting the separated ion beam into a detector or a thin
foil placed at the center of a detector array and counting the decay events as a function of time.

o Beam Implantation: The *’N beam is directed onto a collection point. The beam can be
pulsed, allowing for measurement during the beam-off periods to reduce background noise.

o Detection: The beta particles or delayed neutrons from the decay are detected. Beta
particles are typically detected using plastic scintillation detectors, while delayed neutrons
are measured with specialized neutron detector arrays (e.g., time-of-flight arrays).[7][16]

o Data Acquisition: The arrival time of each decay event is recorded using a time-to-digital
converter or a multiscaling system.

e Analysis: A decay curve (counts versus time) is constructed. After subtracting background
counts, the curve is fitted with an exponential function, A(t) = Ace”(-At), where A is the decay
constant. The half-life is then calculated as Ti/2 = In(2)/A.[16]

Decay Spectroscopy

To study the decay modes and reconstruct the level scheme of daughter nuclei, a more
complex detector setup is required.

o Experimental Setup: The *’N beam is stopped in a thin foil at the center of a 41t detector
array. This array may consist of:

o High-purity Germanium (HPGe) detectors for high-resolution gamma-ray spectroscopy.[17]
[18]

o Plastic or silicon detectors for beta particle detection.
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o A neutron detector array (e.g., a time-of-flight spectrometer) for measuring the energy of
delayed neutrons.[7]

Coincidence Measurement: The key to this technique is measuring events that occur in
coincidence (at the same time). For example, by detecting a beta particle in coincidence with
a specific energy gamma ray (B-y coincidence), one can establish that the beta decay
populated the excited state that emitted that gamma ray. Similarly, 3-n coincidences are used
to study the neutron-emitting states.[19]

Data Analysis: By analyzing the energies and coincidence relationships between the
detected patrticles (B, n, y), the decay scheme can be constructed. This includes determining
the branching ratios to different excited states in 17O and the energies of the emitted
neutrons, which correspond to the energy difference between states in 7O and 1€0.

Nuclear Radius Measurement

The point proton root-mean-square (rms) radius of ’N is determined by measuring its charge-

changing cross-section (o_cc).[4]

Experimental Setup: A high-energy beam of ’N (e.g., ~900A MeV) is directed onto a reaction
target, typically made of a light material like Carbon.

Reaction and Detection: As the ’N projectiles traverse the target, some will undergo nuclear
reactions. A spectrometer downstream from the target is used to identify the outgoing
particles. A charge-changing reaction is one where the projectile loses one or more protons
(e.g., N - 16C).

Cross-Section Measurement: The charge-changing cross-section is determined from the
number of incident ’N ions, the number of outgoing ions that have changed their charge,
and the thickness of the target.

Radius Extraction: The measured o_cc is related to the proton radius through a theoretical
framework, often the Glauber model. This model describes high-energy nuclear reactions
and allows for the extraction of the underlying nuclear size from the reaction probability
(cross-section).

Visualizations
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The following diagrams illustrate the decay process of Nitrogen-17 and a typical experimental
workflow for its study.

Nitrogen-17
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Workflow for ’N Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Nuclear Structure of
Nitrogen-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197461#nuclear-structure-of-the-nitrogen-17-atom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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